Cas no 338421-03-7 (4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE)

• Product Name: 4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
• CAS No: 338421-03-7
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 5224217
• Update Time: 2023-08-25

4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE Chemical and Physical Properties

Names and Identifiers

• 4-(4-METHYLPHENYL)-1LAMBDA4,4-THIAZINANE-1,3,5-TRIONE
• 4-(4-methylphenyl)-1lambda4-thiomorpholine-1,3,5-trione
• 4-(4-methylphenyl)-1lambda~4~,4-thiazinane-1,3,5-trione
• 4-(4-methylphenyl)-1-oxo-1,4-thiazinane-3,5-dione
• 4-(4-Methylphenyl)-4-thiazinane-1,3,5-trione

• Inchi： 1S/C11H11NO3S/c1-8-2-4-9(5-3-8)12-10(13)6-16(15)7-11(12)14/h2-5H,6-7H2,1H3
• InChI Key： JJWYZSLGDKUJSX-UHFFFAOYSA-N
• SMILES： S1(CC(N(C(C1)=O)C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 237.046
• Monoisotopic Mass: 237.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines